Cas no 14715-05-0 (1-(3-{[(1S,2R)-2-benzyl-2,3-dihydro-1H-inden-1-yl]oxy}propyl)-4-methylpiperazine ethanedioate (1:2))

• Product name: 1-(3-{[(1S,2R)-2-benzyl-2,3-dihydro-1H-inden-1-yl]oxy}propyl)-4-methylpiperazine ethanedioate (1:2)
• CAS No: 14715-05-0
• MF: C₂₈H₃₆N₂O₉
• MW: 544.593448638916
• CID: 1318246
• PubChem ID: 203593

1-(3-{[(1S,2R)-2-benzyl-2,3-dihydro-1H-inden-1-yl]oxy}propyl)-4-methylpiperazine ethanedioate (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[(1S,2R)-2-benzyl-2,3-dihydro-1H-inden-1-yl]oxy}propyl)-4-methylpiperazine ethanedioate (1:2)
• trans-1-(3-((2-Benzyl-1-indanyl)oxy)propyl)-4-methyl-piperazine dioxalate
• DTXSID00933046
• Piperazine, 1-(3-((2-benzyl-1-indanyl)oxy)propyl)-4-methyl-, oxalate (1:2), trans-
• Oxalic acid--1-{3-[(2-benzyl-2,3-dihydro-1H-inden-1-yl)oxy]propyl}-4-methylpiperazine (2/1)
• 14715-05-0
• trans-1-(3-(4-Methylpiperazino)propoxy)-2-benzylindane dioxalate

• Inchi： InChI=1S/C24H32N2O.2C2H2O4/c1-25-13-15-26(16-14-25)12-7-17-27-24-22(18-20-8-3-2-4-9-20)19-21-10-5-6-11-23(21)24;2*3-1(4)2(5)6/h2-6,8-11,22,24H,7,12-19H2,1H3;2*(H,3,4)(H,5,6)/t22-,24+;;/m1../s1
• InChI Key： QYDYRBGSIUDASC-SYTOWBIOSA-N
• SMILES： CN1CCN(CC1)CCCOC2C(CC3=CC=CC=C23)CC4=CC=CC=C4.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 544.24218
• Monoisotopic Mass: 544.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 500
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Boiling Point: 504.2°C at 760 mmHg
• Flash Point: 139.5°C
• PSA: 164.91